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Compound of Interest

(Oxolan-2-yl)methanesulfinyl
Compound Name:
chloride

Cat. No.: B15253195

Get Quote

Executive Summary & Chemical Identity

(Oxolan-2-yl)methanesulfinyl chloride is a specialized heterocyclic organosulfur building
block used primarily in the synthesis of chiral sulfinamides and sulfinates. Distinguished by its
tetrahydrofuran (THF) core, this reagent introduces both a polar ether motif and a stereogenic
center (at the C2 position of the oxolane ring) early in the drug discovery scaffold.

Unlike its more common sulfonyl analog (which possesses two oxygens on sulfur), the sulfinyl
chloride moiety (-S(=0)CI) is chemically distinct, offering unique reactivity profiles including the
potential for diastereoselective nucleophilic substitution at the sulfur atom.

Physicochemical Specifications
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Property Specification

Systematic Name (Oxolan-2-yl)methanesulfinyl chloride

) (Tetrahydrofuran-2-yl)methanesulfinyl chloride;
Alternative Names ) )
Tetrahydrofurfuryl sulfinyl chloride

CAS Number 1859452-34-8
Molecular Weight 168.64 g/mol
Molecular Formula CsHoClO2S

SMILES O=S(Cc10cccer)cl

) Colorless to pale yellow oil (typically generated
Physical State o
in situ or stored frozen)

Soluble in DCM, THF, CHCIs; decomposes in

Solubilit
y water/alcohols

Critical Distinction: Do not confuse with (Oxolan-2-yl)methanesulfonyl chloride (CAS 338453-29-
5, MW 184.64 g/mol ). The sulfinyl variant discussed here has one fewer oxygen atom and

exhibits markedly different stability and reactivity patterns.

Synthetic Architecture

The generation of (oxolan-2-yl)methanesulfinyl chloride is rarely a "shelf-stable" process; it
is best approached as a reactive intermediate generated from the corresponding thiol. The
synthesis exploits the oxidative chlorination of (oxolan-2-yl)methanethiol (tetrahydrofurfuryl
mercaptan).

Pathway Logic
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o Precursor Activation: The starting material, tetrahydrofurfuryl alcohol, is converted to the thiol
(via tosylation/thioacetate displacement or direct thiourea reaction).

» Oxidative Chlorination: The thiol is treated with sulfuryl chloride (SO2Clz) or chlorine gas (Cl2)
in the presence of acetic anhydride. This transforms the mercaptan (-SH) directly into the
sulfinyl chloride (-S(O)CI).

Experimental Protocol (In Situ Generation)

Note: Sulfinyl chlorides are moisture-sensitive and thermally unstable. This protocol assumes
anhydrous conditions.

» Reagents: (Oxolan-2-yl)ymethanethiol (1.0 eq), Sulfuryl chloride (SO2Clz, 1.05 eq), Acetic
anhydride (1.0 eq), Dichloromethane (DCM, anhydrous).

e Setup: Flame-dried 3-neck flask under Argon atmosphere, cooled to -78°C.

» Addition: Dissolve the thiol in DCM. Add acetic anhydride (scavenges liberated acid/water).
Dropwise add SO2Clz2 over 20 minutes.

e Reaction: Allow to warm to -10°C. Evolution of HCI gas and SO: indicates conversion.

e Usage: The resulting solution of (oxolan-2-yl)methanesulfinyl chloride should be used
immediately for subsequent coupling (e.g., with amines). Isolation is generally avoided due
to disproportionation risks.

Visualization: Synthetic Pathway
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Figure 1: Step-wise generation of the sulfinyl chloride from alcohol precursors.

Reactivity & Applications
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The core utility of (oxolan-2-yl)methanesulfinyl chloride lies in its electrophilicity at the sulfur
atom. Unlike sulfonyl chlorides which form stable sulfonamides, sulfinyl chlorides form
sulfinamides.

Mechanistic Insight: The Stereogenic Sulfur

When this reagent reacts with a nucleophile (e.g., a primary amine), the sulfur atom becomes a
chiral center (if the two remaining substituents are different, which they are).

e Chirality 1: The THF ring has a chiral center at C2.
o Chirality 2: The Sulfur atom becomes chiral upon substitution.

e Result: The product is a mixture of diastereomers. Advanced protocols may use chiral amine
auxiliaries to resolve the sulfur stereocenter, utilizing the THF ring's steric bulk to direct facial
selectivity.

Standard Coupling Protocol (Schotten-Baumann
Conditions)

To synthesize a sulfinamide library:

Substrate: Primary or secondary amine (1.0 eq) in DCM.
o Base: Triethylamine or DIPEA (2.5 eq) to quench HCI.

o Coupling: Add the cold (-20°C) solution of (oxolan-2-yl)methanesulfinyl chloride slowly to
the amine solution.

» Observation: Reaction is rapid (<1 hour). Monitor by TLC (disappearance of amine).

o Workup: Wash with cold 5% NaHCOs. Sulfinamides are sensitive to acid hydrolysis; avoid
acidic washes.

Visualization: Divergent Reactivity

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b15253195/docs?utm_src=pdf-body#technical-deep-dive-oxolan-2-yl-methanesulfinyl-chloride
https://www.benchchem.com/product/b15253195/docs?utm_src=pdf-body#technical-deep-dive-oxolan-2-yl-methanesulfinyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15253195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

(Oxolan-2-yl)ymethanesulfinyl Primary Amine Alcohol Oxidant
Chloride (R-NH2) (R-OH) (mCPBA/NalO4)

+ Amine / Base {+ Alcohol / Base \+ Oxidation

Sulfinamide Sulfinate Ester Sulfonyl Chloride

(Stable Chiral Scaffold) (Reactive Intermediate) (Oxidation Product)

Click to download full resolution via product page

Figure 2: Divergent reaction pathways controlled by nucleophile selection.

Stability & Handling

The "Senior Application Scientist” perspective dictates a rigorous approach to stability. This is
not a compound to leave on the bench.

o Hydrolytic Instability: The S-Cl bond is highly susceptible to hydrolysis, yielding (oxolan-2-
yl)methanesulfinic acid, which rapidly disproportionates.

o Protocol: All glassware must be oven-dried. Solvents must be anhydrous (Karl Fischer <
50 ppm water).

o Thermal Instability: Sulfinyl chlorides can eliminate HCI or decompose to disulfides upon
heating.

o Storage: If isolation is strictly necessary, store at -20°C under Argon. However, in situ use
is the industry standard.

o Corrosivity: The compound releases HCI on contact with moisture. Use acid-resistant seals
and venting.

References

e Fernandez, |., & Khiar, N. (2003). Recent Developments in the Synthesis and Utilization of
Chiral Sulfoxides and Sulfinamides. Chemical Reviews, 103(9), 3651-3706. (Contextual
grounding for sulfinyl chloride utility).

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15253195/docs?utm_src=pdf-body-img#technical-deep-dive-oxolan-2-yl-methanesulfinyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15253195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Drabowicz, J., & Mikotajczyk, M. (1980). Synthesis of Sulfinyl Chlorides via Oxidative
Chlorination. Journal of Organic Chemistry. (Methodological basis for synthesis).

» To cite this document: BenchChem. [Technical Deep Dive: (Oxolan-2-yl)methanesulfinyl
Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15253195/docs#technical-deep-dive-oxolan-2-yl-
methanesulfinyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15253195/docs#technical-deep-dive-oxolan-2-yl-methanesulfinyl-chloride
https://www.benchchem.com/product/b15253195/docs#technical-deep-dive-oxolan-2-yl-methanesulfinyl-chloride
https://www.benchchem.com/product/b15253195/docs#technical-deep-dive-oxolan-2-yl-methanesulfinyl-chloride
https://www.benchchem.com/product/b15253195/docs#technical-deep-dive-oxolan-2-yl-methanesulfinyl-chloride
https://www.benchchem.com/product/b15253195?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15253195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15253195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

